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Compound of Interest

Compound Name: N-Methylphenylalanine

Cat. No.: B555344

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling N-Methylphenylalanine, including personal protective equipment
(PPE), emergency first aid procedures, and operational and disposal plans.

Personal Protective Equipment (PPE)

When handling N-Methylphenylalanine, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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Protection Type Recommended Equipment Purpose

Eyeshields, Chemical Safety To prevent eye contact with

Eye Protection
Goggles dust or splashes.[1][2]

To avoid skin contact.[1][3][4]
[5]

Hand Protection Chemical Impermeable Gloves

) Recommended when
) ) Type N95 (US) or equivalent S
Respiratory Protection ventilation is inadequate or to

respirator o ]
avoid inhalation of dust.[1]

To protect skin and clothing

Body Protection Lab Coat o
from contamination.[2]

First Aid Measures

In the event of accidental exposure to N-Methylphenylalanine, immediate and appropriate first
aid is critical. The following table outlines the recommended first aid procedures.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.[2][3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water.[3][6] Seek medical attention if irritation
persists.[4][5][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
[31[4][5][7] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person.[2][3][8] Call a physician or

Poison Control Center immediately.[3]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of N-

Methylphenylalanine and the safety of the laboratory environment.

Handling:

Storage:

Handle in a well-ventilated area.[3]

Avoid the formation of dust and aerosols.[3][4][5][9]
Avoid contact with skin, eyes, and clothing.[2][4][5][9]

Wear suitable protective clothing, gloves, and eye/face protection.[3][4][5]
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][7]
e Store as a non-combustible solid.[1]

Disposal Plan

Unused N-Methylphenylalanine and contaminated materials should be disposed of in
accordance with local, state, and federal regulations.

Disposal Method:

e Sweep up the solid material, avoiding dust generation.[4][5][9]

» Place the material into a suitable, closed container for disposal.[3][4][5][9]
e Do not let the chemical enter drains.[3]

Experimental Workflow for Handling N-
Methylphenylalanine

The following diagram illustrates a standard workflow for handling N-Methylphenylalanine,
from preparation to disposal, emphasizing safety at each step.
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Caption: Workflow for Safe Handling of N-Methylphenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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